Cas no 1219979-86-8 (2-Chloro-4-(1-methyl-1-phenylethyl)phenyl2-(2-piperidinyl)ethyl ether hydrochloride)

• Product Name: 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl2-(2-piperidinyl)ethyl ether hydrochloride
• CAS No: 1219979-86-8
• MF: C₂₂H₂₉Cl₂NO
• MW: 394.377764463425
• CID: 2854308
• Update Time: 2025-05-23

2-Chloro-4-(1-methyl-1-phenylethyl)phenyl2-(2-piperidinyl)ethyl ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl2-(2-piperidinyl)ethyl ether hydrochloride
• 2-(2-(2-CHLORO-4-(2-PHENYLPROPAN-2-YL)PHENOXY)ETHYL)PIPERIDINE HYDROCHLORIDE

• Inchi： 1S/C22H28ClNO.ClH/c1-22(2,17-8-4-3-5-9-17)18-11-12-21(20(23)16-18)25-15-13-19-10-6-7-14-24-19;/h3-5,8-9,11-12,16,19,24H,6-7,10,13-15H2,1-2H3;1H
• InChI Key： VBUUJNBKQNZUCJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OCCC2NCCCC2)=C(Cl)C=1)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl2-(2-piperidinyl)ethyl ether hydrochloride

Professional Introduction to 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride (CAS No. 1219979-86-8)

2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride, with the CAS number 1219979-86-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The molecular framework of 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride features a phenyl ring substituted with a chloro group at the 2-position and an ethyl ether linkage connected to a piperidine moiety. The presence of these functional groups not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interaction with biological targets. The chloro group, in particular, is known to enhance the lipophilicity of the molecule, which can be advantageous for crossing biological membranes.

In recent years, there has been growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The piperidine ring in 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride is a common pharmacophore in drugs designed to interact with neurotransmitter receptors. Piperidine derivatives have shown efficacy in treating conditions such as depression, anxiety, and neurodegenerative diseases due to their ability to modulate receptor activity.

The ethyl ether side chain in this compound adds another layer of complexity, influencing both its pharmacokinetic and pharmacodynamic properties. Ethereal linkages are often incorporated into drug molecules to improve their bioavailability and reduce toxicity. The combination of these structural elements makes 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride a versatile candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of optimizing molecular structures to enhance binding affinity and selectivity for biological targets. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further development. The use of molecular docking techniques has allowed researchers to predict the interactions between 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride and various protein targets, providing insights into its potential mechanisms of action.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By forming a hydrochloride salt, the compound's solubility profile is improved, which can lead to better absorption and distribution within the body.

In addition to its potential applications in CNS disorders, 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride has shown promise in preclinical studies for other therapeutic areas. Its structural features suggest that it may interact with receptors involved in pain perception, inflammation, and immune response. Further research is needed to fully elucidate its potential applications across different disease states.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The synthesis pathway also emphasizes the importance of protecting group strategies to prevent unwanted side reactions.

Evaluation of the metabolic stability of 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride is crucial for understanding its pharmacokinetic behavior. In vitro studies using liver microsomes have provided valuable insights into how this compound is metabolized within the body. Identifying major metabolic pathways helps in predicting potential drug-drug interactions and optimizing dosing regimens.

The safety profile of any pharmaceutical candidate must be thoroughly assessed before moving into clinical trials. Toxicological studies have been conducted on 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride to evaluate its potential side effects and determine safe exposure levels. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations to ensure that the compound is safe for human use.

The development of novel drugs is a complex process that involves collaboration among chemists, biologists, pharmacologists, and clinicians. The journey from laboratory discovery to market approval requires extensive research and rigorous testing. However, the potential benefits associated with compounds like 2-Chloro-4-(1-methyl-1-phenylethyl)phenyl-2-(2-piperidinyl)ethyl ether hydrochloride make this endeavor worthwhile.

In conclusion, 2-Chloro-4-(1-methyl-1 phenylethYL )phEnyL - 2 - ( 2 - piperidiNYL ) ethYl eTher hyDroChLorIDE (CAS No. 1219979 - 86 - 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.